N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide

• Molecular Formula: C15H10Cl2N2O2S
• Molecular Weight: 353.2 g/mol
• IUPAC Name: N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O2S/c16-9-5-6-11(10(17)7-9)18-14(20)8-19-12-3-1-2-4-13(12)22-15(19)21/h1-7H,8H2,(H,18,20)
• InChI Key: JFQDGVJIWWNONM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CC(=O)NC3=C(C=C(C=C3)Cl)Cl

Description

N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, commonly known as DCPTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCPTA is a member of the benzothiazole family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DCPTA is not fully understood, but it is thought to act as a modulator of the GABAergic system in the brain. DCPTA has been shown to enhance the activity of GABA receptors, leading to increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects:
DCPTA has a range of biochemical and physiological effects, including enhancing synaptic transmission, improving cognitive function, inhibiting cancer cell growth, inducing apoptosis, modulating immune responses, and reducing inflammation. DCPTA has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using DCPTA in lab experiments is its ability to enhance synaptic transmission and improve cognitive function, making it a useful tool for studying the brain and nervous system. Another advantage is its ability to inhibit cancer cell growth and induce apoptosis, making it a potential therapeutic agent for cancer treatment. However, one limitation of using DCPTA in lab experiments is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several future directions for research on DCPTA, including further studies on its mechanism of action, its potential therapeutic applications in cancer treatment and neurodegenerative diseases, and its potential use as a tool for studying the brain and nervous system. Other future directions include the development of more potent and selective DCPTA analogs and the investigation of its potential side effects and toxicity in vivo.

Synthesis Methods

DCPTA can be synthesized using a variety of methods, including the reaction of 2-aminobenzothiazole with 2,4-dichloroacetyl chloride in the presence of a base, such as triethylamine. Other methods include the reaction of 2-aminobenzothiazole with 2,4-dichlorobenzoyl chloride in the presence of a base, such as pyridine.

Scientific Research Applications

DCPTA has been studied for its potential applications in a range of scientific research areas, including neuroscience, cancer biology, and immunology. In neuroscience, DCPTA has been shown to enhance synaptic transmission and improve cognitive function in animal models. In cancer biology, DCPTA has been shown to inhibit the growth of cancer cells and induce apoptosis. In immunology, DCPTA has been shown to modulate immune responses and reduce inflammation.